Cas no 204930-36-9 (2-Bromo-4,5-dichlorotoluene)

2-Bromo-4,5-dichlorotoluene is a halogenated aromatic compound with the molecular formula C₇H₅BrCl₂. This derivative of toluene features bromine and chlorine substituents at the 2, 4, and 5 positions, imparting distinct reactivity for use in organic synthesis. Its electron-withdrawing halogen groups enhance its utility as an intermediate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex aromatic frameworks. The compound’s stability and predictable reactivity make it valuable in pharmaceutical and agrochemical research. It is typically handled under controlled conditions due to its halogenated nature, requiring standard precautions for moisture-sensitive and potentially hazardous materials.
2-Bromo-4,5-dichlorotoluene structure
2-Bromo-4,5-dichlorotoluene structure
Product Name:2-Bromo-4,5-dichlorotoluene
CAS No:204930-36-9
MF:C7H5BrCl2
MW:239.924599409103
CID:1086055
PubChem ID:15371554
Update Time:2025-11-06

2-Bromo-4,5-dichlorotoluene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4,5-dichloro-2-methylbenzene
    • 2-BROMO-4,5-DICHLOROTOLUENE
    • Benzene,1-bromo-4,5-dichloro-2-methyl
    • I01-8644
    • SCHEMBL21404025
    • CS-0498234
    • DB-162428
    • BS-21893
    • Benzene, 1-bromo-4,5-dichloro-2-methyl-
    • DTXSID80572098
    • 204930-36-9
    • MFCD17676577
    • AKOS015888479
    • 2-Bromo-4,5-dichlorotoluene
    • MDL: MFCD17676577
    • Inchi: 1S/C7H5BrCl2/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,1H3
    • InChI Key: CVOIRRSQILKCTM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1C)Cl)Cl

Computed Properties

  • Exact Mass: 237.89500
  • Monoisotopic Mass: 237.89517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.06430

2-Bromo-4,5-dichlorotoluene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-4,5-dichlorotoluene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
070823-1g
2-Bromo-4,5-dichlorotoluene
204930-36-9 95+%
1g
£76.00 2022-03-01
TRC
B691233-100mg
2-Bromo-4,5-dichlorotoluene
204930-36-9
100mg
$ 81.00 2023-04-18
TRC
B691233-250mg
2-Bromo-4,5-dichlorotoluene
204930-36-9
250mg
$ 150.00 2023-04-18
TRC
B691233-500mg
2-Bromo-4,5-dichlorotoluene
204930-36-9
500mg
$ 230.00 2023-04-18
TRC
B691233-1g
2-Bromo-4,5-dichlorotoluene
204930-36-9
1g
$ 322.00 2023-04-18
Alichem
A010011880-250mg
2-Bromo-4,5-dichlorotoluene
204930-36-9 97%
250mg
$489.60 2023-09-02
Alichem
A010011880-500mg
2-Bromo-4,5-dichlorotoluene
204930-36-9 97%
500mg
$831.30 2023-09-02
Alichem
A010011880-1g
2-Bromo-4,5-dichlorotoluene
204930-36-9 97%
1g
$1504.90 2023-09-02
eNovation Chemicals LLC
Y1260958-250mg
Benzene, 1-bromo-4,5-dichloro-2-methyl-
204930-36-9 95%
250mg
$175 2023-09-04
eNovation Chemicals LLC
Y1260958-5g
Benzene, 1-bromo-4,5-dichloro-2-methyl-
204930-36-9 95%
5g
$390 2024-06-07

Additional information on 2-Bromo-4,5-dichlorotoluene

Market Research and Analysis of 2-Bromo-4,5-Dichlorotoluene (CAS No. 204930-36-9)

2-Bromo-4,5-dichlorotoluene, identified by the CAS number 204930-36-9, is a specialized organic compound with applications in various sectors of the chemical and pharmaceutical industries. This compound is characterized by its bromine and chlorine substituents, which confer unique chemical properties suitable for specific reactions and syntheses.

Recent studies have highlighted the growing demand for 2-bromo-4,5-dichlorotoluene in the development of advanced materials and specialty chemicals. Its role as an intermediate in the synthesis of biologically active compounds has positioned it as a critical component in drug discovery and development processes.

Market analysis indicates a steady increase in global procurement requests for this compound, driven by its versatility and the expanding scope of research activities in the pharmaceutical sector. Key regions exhibiting high demand include North America, Europe, and Asia-Pacific, with emerging markets showing significant potential for growth.

Suppliers of 2-bromo-4,5-dichlorotoluene are increasingly focusing on optimizing production processes to meet the rising demand while adhering to stringent regulatory standards. The emphasis on sustainable practices and cost-effective manufacturing is expected to further influence market dynamics in the coming years.

In conclusion, 2-bromo-4,5-dichlorotoluene (CAS No. 204930-36-9) remains a pivotal compound in the chemical and pharmaceutical industries due to its unique properties and wide-ranging applications. As research continues to uncover new potentials for this compound, its market presence is likely to expand further, catering to both existing and emerging needs across various sectors.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.